2,6-dichloro-5-fluoro-N-[3-(trifluoromethyl)phenyl]nicotinamide

• IUPAC Name: 2,6-dichloro-5-fluoro-N-[3-(trifluoromethyl)phenyl]pyridine-3-carboxamide
• InChI: InChI=1S/C13H6Cl2F4N2O/c14-10-8(5-9(16)11(15)21-10)12(22)20-7-3-1-2-6(4-7)13(17,18)19/h1-5H,(H,20,22)
• InChI Key: XZBMORMRCSKHHD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)NC(=O)C2=CC(=C(N=C2Cl)Cl)F)C(F)(F)F
• Molecular Formula: C13H6Cl2F4N2O
• Molecular Weight: 353.10 g/mol

Description

2,6-Dichloro-5-fluoronicotinamide is a fluorinated pharmaceutical intermediate compound. It is used in the synthesis of Sotorasib and AMG 510, which are used for the treatment of KRAS-mutated solid tumours including non-small cell lung cancer (NSCLC) and colorectal cancer.

Synthesis Analysis

The synthesis of 2,6-dichloro-5-fluoro-N-[3-(trifluoromethyl)phenyl]nicotinamide involves a multistep process. The process involves the reaction of 3-methoxybenzaldehyde with malononitrile, followed by the reaction of the resulting product with 2,6-dichloro-5-fluoronicotinoyl chloride.

Molecular Structure Analysis

The molecular formula of 2,6-dichloro-5-fluoro-N-[3-(trifluoromethyl)phenyl]nicotinamide is C6H3Cl2FN2O. The molecular weight is not directly mentioned in the search results.

Scientific Research Applications

Suzuki–Miyaura Coupling

DCFN: serves as a valuable reagent in Suzuki–Miyaura (SM) cross-coupling reactions. This reaction is widely applied for carbon–carbon bond formation. Key features include mild reaction conditions, functional group tolerance, and environmentally benign organoboron reagents. . The mechanism involves oxidative addition and transmetalation, where boron groups transfer to palladium, resulting in the formation of new C–C bonds.

Pharmaceutical Intermediates

DCFN: acts as a fluorinated pharmaceutical intermediate. It plays a crucial role in the synthesis of two notable drugs:

• .

Crystal Structure Investigations

Researchers have studied the crystal structure of DCFN . .

Mechanism of Action

Target of Action

The primary target of 2,6-dichloro-5-fluoro-N-[3-(trifluoromethyl)phenyl]nicotinamide is the RAS GTPase family . This family of proteins plays a crucial role in cell signaling, growth, and differentiation .

Mode of Action

The compound interacts with its targets by inhibiting the RAS GTPase family . This inhibition disrupts the normal functioning of these proteins, leading to changes in cell signaling pathways .

Biochemical Pathways

The affected pathways primarily involve cell signaling, growth, and differentiation . The downstream effects of this disruption can lead to the inhibition of cell proliferation, particularly in cells with KRAS mutations .

Pharmacokinetics

The compound’s fluorinated structure may enhance its bioavailability and stability .

Result of Action

The molecular and cellular effects of the compound’s action include the inhibition of cell proliferation in KRAS-mutated solid tumors, including non-small cell lung cancer (NSCLC) and colorectal cancer .

Action Environment

Environmental factors can influence the compound’s action, efficacy, and stability. For instance, the presence of other compounds or substances in the environment can potentially interact with 2,6-dichloro-5-fluoro-N-[3-(trifluoromethyl)phenyl]nicotinamide and affect its activity . .